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Compound of Interest

Compound Name: DL-Mevalonolactone

Cat. No.: B1234971

Essential Safety and Handling Guide for DL-
Mevalonolactone

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides immediate and essential safety and
logistical information for the handling of DL-Mevalonolactone, including detailed operational
procedures and disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE) and Handling

When working with DL-Mevalonolactone, it is crucial to use appropriate personal protective
equipment to minimize exposure and ensure personal safety. Although some safety data
sheets (SDS) classify DL-Mevalonolactone as not hazardous, others recommend caution.[1]
[2][3] Therefore, a comprehensive approach to PPE is advised.

Operational Plan: Step-by-Step Handling Procedure

o Preparation: Before handling, ensure that a designated workspace is clean and uncluttered.
Locate the nearest eyewash station and safety shower.[2]

o Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or eyeshields.
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o Hand Protection: Use impermeable gloves. The specific glove material should be resistant
to the chemical, though no specific type is universally recommended in the provided
documents.

o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved N95 respirator or equivalent is recommended.

o Protective Clothing: Wear a lab coat or gown to prevent skin contact.

e Handling:

[e]

Avoid contact with skin, eyes, and clothing.

o

Avoid inhalation of any dust or aerosols.

o

Use in a well-ventilated area, preferably within a chemical fume hood.

[¢]

DL-Mevalonolactone is described as a hygroscopic off-white semi-solid to colorless
liquid, depending on ambient conditions.

o Storage:

[¢]

Keep the container tightly sealed.

o

Store in a cool, well-ventilated area. For long-term stability, storage at -20°C is
recommended.

o

Avoid direct sunlight and sources of ignition.

o

It is incompatible with strong oxidizing agents.

First Aid Measures

In the event of exposure, immediate action is critical.
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention.

Remove contaminated clothing and rinse the
) affected skin thoroughly with large amounts of
Skin Contact o )
water. If irritation develops, seek medical

attention.

Move the exposed person to fresh air. If

breathing is difficult, provide oxygen. If not

Inhalation ) ) o o
breathing, give artificial respiration. Seek
medical attention.
Do NOT induce vomiting. Wash out the mouth
Ingestion with water and then drink plenty of water. Seek

medical attention.

Disposal Plan

Proper disposal of DL-Mevalonolactone and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Procedure

e Waste Characterization: All waste materials, including unused product and contaminated
items (e.g., gloves, wipes), must be handled as chemical waste.

o Collection: Collect all waste in designated, properly labeled, and sealed containers. Do not
allow wash water from cleaning equipment to enter drains; collect it for treatment and
disposal.

e Regulatory Compliance: All waste disposal must be conducted in accordance with local,
state, and federal regulations. Consult your institution's environmental health and safety
(EHS) department for specific guidance.
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e Recycling: If the material is unused and uncontaminated, recycling may be an option.
Consult the manufacturer or a licensed professional waste disposal service.

Quantitative Data Summary

Property Value
Molecular Formula CeH1003
Molecular Weight 130.14 g/mol
Hygroscopic off-white semi-solid to colorless
Appearance _
liquid
Storage Temperature -20°C
Flash Point 113 °C (235.4 °F) - closed cup

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling DL-
Mevalonolactone in a laboratory setting, from initial preparation to final disposal.
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Safe Handling Workflow for DL-Mevalonolactone

Preparation

1. Prepare Work Area
(Clean & Uncluttered)

:

(Goggles, Gloves, Lab Coat)

2. Don PPE

Proceed to handling

Handling

3. Weigh & Transfer
(In Fume Hood)

:

4. Perform Experiment

Experiment complete

Cleanup & Disposal

5. Decontaminate Work Area

:

6. Dispose of Waste
(Follow Regulations)

:

7. Doff PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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